Cas no 155021-07-1 (Androst-4-en-3-one, 4-chloro-17-hydroxy-, (17a)-)

• Product Name: Androst-4-en-3-one, 4-chloro-17-hydroxy-, (17a)-
• CAS No: 155021-07-1
• MF: C₁₉H₂₇ClO₂
• MW: 322.869485139847
• CID: 3800149
• PubChem ID: 99568869
• Update Time: 2025-04-22

Androst-4-en-3-one, 4-chloro-17-hydroxy-, (17a)- Chemical and Physical Properties

Names and Identifiers

• Androst-4-en-3-one, 4-chloro-17-hydroxy-, (17a)-
• 17a-Clostebol
• 155021-07-1
• 17alpha-Clostebol
• (17a)-4-Chloro-17-hydroxyandrost-4-en-3-one,17a-Clostebol

• Inchi： 1S/C19H27ClO2/c1-18-10-8-15(21)17(20)14(18)4-3-11-12-5-6-16(22)19(12,2)9-7-13(11)18/h11-13,16,22H,3-10H2,1-2H3/t11-,12-,13-,16+,18+,19-/m0/s1
• InChI Key： KCZCIYZKSLLNNH-DGYMNTLUSA-N
• SMILES： C[C@]12CCC(=O)C(Cl)=C1CC[C@@]1([H])[C@]3([H])CC[C@@H](O)[C@@]3(C)CC[C@]21[H]

Computed Properties

• Exact Mass: 322.1699578Da
• Monoisotopic Mass: 322.1699578Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų